Cas no 1428375-23-8 (2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide
• CAS No: 1428375-23-8
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5402749
• Update Time: 2025-05-20

2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-N-[2-(3-furanyl)ethyl]benzeneacetamide
• 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide

• Inchi： 1S/C16H19NO3/c1-2-20-15-5-3-13(4-6-15)11-16(18)17-9-7-14-8-10-19-12-14/h3-6,8,10,12H,2,7,9,11H2,1H3,(H,17,18)
• InChI Key： VEHPJWBEYNMKBZ-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2C=COC=2)=O)=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.114±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.3±40.0 °C(Predicted)
• pka: 15.73±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide

Comprehensive Overview of 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide (CAS No. 1428375-23-8)

2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide, with the CAS number 1428375-23-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acetamide derivatives, which are known for their diverse biological activities. The presence of both ethoxyphenyl and furan-3-yl moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in compounds like 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide due to their potential applications in targeting specific biological pathways. The furan ring in its structure is often associated with antimicrobial and anti-inflammatory properties, while the ethoxyphenyl group may contribute to enhanced bioavailability and metabolic stability.

The synthesis of 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide involves multi-step organic reactions, including amide bond formation and etherification. Its molecular formula and structural features have been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the purity and identity of the compound, ensuring its suitability for further research applications.

One of the key areas of interest for this compound is its potential role in neurological research. With the rising prevalence of neurodegenerative diseases, scientists are exploring compounds that can modulate neuronal activity or protect against oxidative stress. The unique combination of furan and acetamide groups in 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide may offer neuroprotective effects, making it a subject of ongoing studies.

Another hot topic in the scientific community is the search for sustainable chemistry solutions. Researchers are investigating whether 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide can be synthesized using greener methodologies, such as catalysis or solvent-free reactions. This aligns with the global push toward environmentally friendly practices in chemical manufacturing.

From a pharmacokinetic perspective, the compound's lipophilicity and molecular weight suggest it may have favorable absorption and distribution properties. These characteristics are critical for oral bioavailability, a common concern in drug development. Preliminary studies indicate that 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide could be a viable lead compound for optimizing drug candidates.

In addition to its potential therapeutic applications, 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide is also being studied for its role in material science. The furan ring can participate in polymerization reactions, opening doors for its use in creating novel polymers with specific mechanical or conductive properties. This interdisciplinary approach highlights the versatility of this compound.

As the scientific community continues to explore the full potential of 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide, its CAS number 1428375-23-8 serves as a unique identifier for researchers worldwide. The compound's structural complexity and functional groups make it a valuable tool for understanding molecular interactions and designing new chemical entities.

In conclusion, 2-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]acetamide represents a fascinating area of research with broad implications for pharmaceuticals, biochemistry, and material science. Its unique properties and potential applications make it a compound worth watching in the coming years.